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Compound of Interest

Compound Name: 4-Azido-n-ethyl-1,8-naphthalimide

Cat. No.: B560328 Get Quote

An In-depth Profile for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological

applications, experimental protocols, and commercial suppliers for CAS number 912921-27-8,

identified as 4-azido-N-ethyl-1,8-naphthalimide. This molecule is a key tool in chemical

biology, primarily utilized as a click-activated fluorescent probe.

Core Properties
4-azido-N-ethyl-1,8-naphthalimide is a naphthalimide derivative containing a reactive azide

moiety. This functional group allows it to participate in bioorthogonal "click chemistry" reactions,

most notably the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC). The naphthalimide

core itself is a robust fluorophore, but its fluorescence is significantly altered by the presence of

the azide group. Upon reaction with an alkyne, the formation of a triazole ring activates strong

fluorescence, making it an ideal probe for detecting and imaging molecules that have been

metabolically or synthetically tagged with an alkyne.

Physicochemical Data
The quantitative properties of 4-azido-N-ethyl-1,8-naphthalimide are summarized in the table

below.
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Property Value Source

CAS Number 912921-27-8 R&D Systems[1]

Chemical Name
6-Azido-2-ethyl-1H-

benz[de]isoquinoline
R&D Systems[1]

Molecular Formula C₁₄H₁₀N₄O₂ R&D Systems, GlpBio[1][2]

Molecular Weight 266.25 g/mol R&D Systems, GlpBio[1][2]

Purity ≥95% (HPLC)
R&D Systems, Tocris

Bioscience[1]

Solubility

Soluble to 10 mM in DMSO

(with gentle warming), 100 mM

in THF

R&D Systems[1]

Storage Store at -20°C R&D Systems, GlpBio[1][3]

Biological Application: Imaging Fucosylated
Glycans
The primary application of 4-azido-N-ethyl-1,8-naphthalimide is the dynamic imaging of

fucosylated glycoproteins and glycolipids within cellular systems.[1][4] This is achieved through

a two-step process involving metabolic labeling followed by a highly specific fluorescent

tagging reaction.

Metabolic Labeling: Cells are cultured with a fucose analog that has been modified with an

alkyne group (e.g., 6-alkynyl-fucose). This sugar is processed through the fucose salvage

pathway and incorporated into cellular glycans.[5][6]

Click-Activated Fluorescence: The cells, now displaying alkyne-tagged glycans, are treated

with 4-azido-N-ethyl-1,8-naphthalimide. In the presence of a Copper(I) catalyst, the azide

group on the probe "clicks" with the alkyne group on the glycan. This cycloaddition reaction

forms a stable, highly fluorescent triazole product, effectively tagging the fucosylated

molecules and allowing for their visualization by fluorescence microscopy or flow cytometry.

[5][6]
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This technique provides a powerful method for studying the localization and dynamics of

fucosylation, a critical post-translational modification involved in various cellular processes.

Experimental Protocols and Methodologies
The following is a generalized protocol for labeling and imaging fucosylated glycans in live cells

using CAS 912921-27-8, based on established methodologies for Copper-Catalyzed Azide-

Alkyne Cycloaddition (CuAAC) in biological systems.

Materials
4-azido-N-ethyl-1,8-naphthalimide (Probe)

Alkyne-modified fucose analog (e.g., 6-ethynyl-fucose)

Copper(II) Sulfate (CuSO₄)

Sodium Ascorbate

Tris(hydroxypropyltriazolylmethyl)amine (THPTA) or similar copper-chelating ligand

Phosphate-Buffered Saline (PBS)

Cell culture medium

Mammalian cells of interest

Protocol: Live Cell Labeling
Step 1: Metabolic Incorporation of Alkyne-Fucose

Culture mammalian cells under standard conditions to the desired confluency.

Prepare a stock solution of the acetylated, alkyne-modified fucose analog in DMSO.

Add the fucose analog to the cell culture medium to a final concentration of 25-50 µM.

Incubate the cells for 24-48 hours to allow for metabolic incorporation of the alkyne-tagged

sugar into cellular glycans.
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Step 2: Preparation of Click Reaction Cocktail Note: Prepare solutions fresh and use

immediately. The final concentrations below are examples and may require optimization.

Probe Solution: Prepare a 10 mM stock solution of 4-azido-N-ethyl-1,8-naphthalimide in

DMSO.

Copper Solution: Prepare a 50 mM stock solution of CuSO₄ in water.

Ligand Solution: Prepare a 50 mM stock solution of THPTA in water.

Reductant Solution: Prepare a 100 mM stock solution of sodium ascorbate in water.

Step 3: Click Reaction and Labeling

Wash the cells twice with ice-cold PBS to remove residual medium and unincorporated

sugar.

Prepare the click reaction cocktail by adding the components to PBS in the following order,

vortexing gently after each addition:

4-azido-N-ethyl-1,8-naphthalimide (to final concentration of 10-50 µM)

Pre-mixed Copper/Ligand solution: Combine CuSO₄ and THPTA in a 1:5 molar ratio (e.g.,

final concentration of 100 µM CuSO₄ and 500 µM THPTA).

Sodium Ascorbate (to final concentration of 1-2.5 mM).

Add the complete click reaction cocktail to the cells.

Incubate for 5-15 minutes at room temperature or 4°C, protected from light.

Remove the reaction cocktail and wash the cells three times with PBS.

Step 4: Imaging

Add fresh culture medium or imaging buffer to the cells.
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Visualize the fluorescently labeled glycans using a fluorescence microscope with appropriate

filter sets for the naphthalimide fluorophore (typically excited with blue light).

Visualization of Workflow
The following diagrams illustrate the key chemical reaction and the overall experimental

workflow.
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Caption: Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) Reaction.
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Caption: Experimental Workflow for Fluorescent Glycan Labeling.

Commercial Suppliers
4-azido-N-ethyl-1,8-naphthalimide (CAS 912921-27-8) is available from several reputable

suppliers of research chemicals. Researchers should always refer to the batch-specific

certificate of analysis for the most accurate data.
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R&D Systems (a Bio-Techne brand)[1]

Tocris Bioscience (a Bio-Techne brand)

GlpBio[2][3]

Benchchem

US Biological (distributed by BIOZOL)

Hangzhou Cedareal Technology Co., Ltd.

Minglong (Xianning) Medicine Co., Ltd.

Hoffman Fine Chemicals

Smolecule

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 4-azido-N-ethyl-1,8-naphthalimide
(CAS 912921-27-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560328#cas-number-912921-27-8-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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